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Compound of Interest

Compound Name: (5S,8R)-Hbv-IN-10

Cat. No.: B12410453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

(5S,8R)-Hbv-IN-10, a potent inhibitor of Hepatitis B virus (HBV) surface antigen (HBsAg).

Adherence to these guidelines is crucial for ensuring the stability, and proper handling of the

compound for reproducible experimental results.

Compound Information
(5S,8R)-Hbv-IN-10 is an isomer of a known HBsAg inhibitor. Accurate preparation of stock

solutions is the first step in any in vitro or in vivo experimental workflow.

Property Value

Molecular Formula C₂₃H₂₄FN₇O

Molecular Weight 433.48 g/mol

CAS Number 2716907-15-0

Safety and Handling Precautions
Before handling the compound, it is essential to review the Safety Data Sheet (SDS). Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn

at all times.
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Key Safety Precautions:

Avoid inhalation of the powder.

Prevent contact with eyes and skin.[1]

Work in a well-ventilated area, preferably a chemical fume hood.

Storage Recommendations
Proper storage is critical to maintain the stability and activity of (5S,8R)-Hbv-IN-10.

Form Storage Temperature

Powder -20°C

Stock Solution in Solvent -80°C

Source: DC Chemicals Safety Data Sheet

Experimental Protocol: Preparation of Stock
Solutions
This protocol outlines the steps for preparing a stock solution of (5S,8R)-Hbv-IN-10. The

recommended solvent is Dimethyl Sulfoxide (DMSO).

Materials:

(5S,8R)-Hbv-IN-10 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
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Protocol:

Equilibration: Remove the vial of (5S,8R)-Hbv-IN-10 powder from the -20°C freezer and

allow it to equilibrate to room temperature for at least 15-20 minutes before opening. This

prevents condensation from forming on the powder.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound

using a calibrated analytical balance. For example, to prepare a 10 mM stock solution, you

would weigh out 4.33 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. To calculate the required volume of solvent, use the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example for a 10 mM (0.01 M) stock solution with 4.33 mg (0.00433 g) of compound:

Volume (L) = 0.00433 g / (0.01 mol/L * 433.48 g/mol ) = 0.001 L = 1 mL

Dissolution: Vortex the solution gently until the compound is completely dissolved. If

necessary, brief sonication in a water bath can be used to aid dissolution. Visually inspect

the solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or vials to avoid repeated freeze-thaw cycles. Label each aliquot

clearly with the compound name, concentration, date of preparation, and solvent. Store the

aliquots at -80°C.[1]

Quantitative Data Summary
Parameter Value

Molecular Weight 433.48 g/mol

Recommended Powder Storage -20°C

Recommended Solution Storage -80°C

Recommended Solvent DMSO
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Experimental Workflow Diagram
Workflow for Preparing (5S,8R)-Hbv-IN-10 Stock Solution
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Caption: Workflow for preparing (5S,8R)-Hbv-IN-10 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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